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Compound of Interest

Compound Name: F594-1001

Cat. No.: B15565522 Get Quote

Initial searches for "F594-1001" have revealed that this product identifier does not correspond

to a reagent, probe, or any other product utilized in biological research concerning fixed or live

cells. Instead, "F594-1001" is associated with industrial fasteners, specifically stainless steel

nuts, conforming to the ASTM F594 specification.

The ASTM F594 standard outlines the chemical and mechanical requirements for stainless

steel nuts intended for general-purpose applications where corrosion resistance is a key factor.

[1][2] These fasteners are available in various alloy groups, including austenitic, ferritic, and

martensitic stainless steels, each with distinct properties.[3][4] The specifications cover aspects

such as diameter, thread type, material composition, and mechanical properties like proof

stress.[2]

Given that F594-1001 refers to a mechanical fastener, a comparison of its "performance in

fixed vs live cells" is not applicable. The concepts of "fixed cells" (cells preserved in a life-like

state) and "live cells" are central to cellular and molecular biology research and are not relevant

to the function of industrial hardware.

Therefore, the requested comparison guide, including data on performance in cellular assays,

experimental protocols, and signaling pathway diagrams, cannot be generated for this product.

The fundamental premise of the request is based on a misidentification of the product "F594-
1001".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15565522?utm_src=pdf-custom-synthesis
https://www.fastenersplus.com/products/3-8-16-conquest-f594-hex-nut-18-8-stainless-steel
https://www.portlandbolt.com/technical/specifications/astm-f594/
https://www.fas10.in/astm-f594-nut/
https://www.micrometals.co.in/astm-f594-nuts-suppliers/
https://www.benchchem.com/product/b15565522#f594-1001-performance-in-fixed-vs-live-cells
https://www.benchchem.com/product/b15565522#f594-1001-performance-in-fixed-vs-live-cells
https://www.benchchem.com/product/b15565522#f594-1001-performance-in-fixed-vs-live-cells
https://www.benchchem.com/product/b15565522#f594-1001-performance-in-fixed-vs-live-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565522?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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